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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of CDD-1115, a potent and selective
inhibitor of the Bone Morphogenetic Protein Receptor Type Il (BMPR2). Discovered through
DNA-encoded chemical library screening, CDD-1115 has emerged as a significant tool for
investigating the physiological and pathological roles of the BMPR2 signaling pathway. This
document summarizes the available quantitative data, details key experimental methodologies,
and visualizes the core signaling pathways and experimental workflows.

Core Data Presentation

The following tables provide a consolidated view of the quantitative data available for CDD-
1115, facilitating a clear comparison of its potency, binding affinity, and selectivity.

Table 1: In Vitro Potency and Binding Affinity of CDD-1115 against BMPR2
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Parameter Value Assay Type Notes

Represents the
) o concentration of CDD-
Kinase Inhibition ]
IC50 1.8 nM 1115 required to
Assay N
inhibit 50% of BMPR2

kinase activity.[1][2]

Apparent inhibitor
] o binding constant,
) Kinase Inhibition o ) o
Kiapp 6.2+1.3nM A indicating high-affinity
ssa
Y binding to BMPR2.[1]

[3]

A significant shift in
the melting
temperature of the
BMPR2 kinase

ATm 15.7 °C Thermal Shift Assay ) o
domain upon binding
of 50 yM CDD-1115,
confirming direct

interaction.

Table 2: Kinase Selectivity Profile of CDD-1115
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Fold Selectivity

Kinase Target Inhibition over BMPR2 Assay Platform
(based on IC50)

ThermoFisher
BMPR2 1.8 nM (IC50) 1

Platform

ThermoFisher
ALK1 >250 nM >138-fold

Platform

ThermoFisher
ALK2 >250 nM >138-fold

Platform

ThermoFisher
ALK3 >1000 nM >555-fold

Platform

) ThermoFisher

ALK4 Inactive -

Platform

ThermoFisher
ALK5 >1000 nM >555-fold

Platform

ThermoFisher
ALK6 >1000 nM >555-fold

Platform

ThermoFisher
TGFBR2 >1000 nM >555-fold

Platform

) ThermoFisher

ACVR2A Inactive -

Platform

ThermoFisher
ACVR2B Inactive -

Platform

403 other kinases

Selective for BMPR2

- KINOMEscan (1 uM)

Table 3: Cellular Activity of CDD-1115
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Assay Cell Line IC50 Notes

Measures the
inhibition of BMP-
mediated gene
expression. The
higher IC50 in a

BRE-Luciferase cellular context

293T-BRE-Luc 24.1 yM

Reporter Assay compared to
biochemical assays
may be due to factors
such as cell
permeability and off-

target effects.[2]

Experimental Protocols

This section details the methodologies for the key experiments cited in the characterization of
CDD-1115.

BMPR2 Kinase Inhibition Assay

This assay quantifies the ability of CDD-1115 to inhibit the enzymatic activity of the BMPR2

kinase domain.

 Principle: A radiometric assay that measures the transfer of a radiolabeled phosphate from
[y-33P]-ATP to a substrate by the kinase.

o Materials:

o Recombinant human BMPR2 kinase domain (residues 172-734).

o

Myelin Basic Protein (MBP) as the substrate.

[¢]

[y-33P]-ATP.

CDD-1115 stock solution in 100% DMSO.

[¢]
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o Kinase reaction buffer (e.g., 8 mM MOPS pH 7.0, 0.2 mM EDTA, 10 mM Magnesium
acetate).

o Phosphoric acid.
o Filter plates.

o Scintillation counter.

e Procedure:

[¢]

Prepare serial dilutions of CDD-1115.

o In areaction plate, incubate the BMPR2 enzyme with the various concentrations of CDD-
1115 for a defined period at room temperature.

o Initiate the kinase reaction by adding a mixture of MBP and [y-33P]-ATP.

o Allow the reaction to proceed for a specified time (e.g., 120 minutes) at room temperature.
o Stop the reaction by adding phosphoric acid.

o Transfer the reaction mixture to a filter plate to capture the phosphorylated substrate.

o Wash the filter plate multiple times to remove unincorporated [y-33P]-ATP.

o Measure the radioactivity on the filter using a scintillation counter.

o Calculate the percentage of inhibition at each CDD-1115 concentration relative to a DMSO
control and determine the IC50 value by fitting the data to a dose-response curve.

Thermal Shift Assay (TSA)

TSA is employed to confirm the direct binding of CDD-1115 to the BMPR2 kinase domain.

e Principle: Ligand binding stabilizes the protein structure, leading to an increase in its melting
temperature (Tm). This change is monitored using a fluorescent dye that binds to
hydrophobic regions exposed during protein unfolding.
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e Materials:

o Purified BMPR2 kinase domain protein.

o CDD-1115.

o Afluorescent dye such as SYPRO Orange.

o Areal-time PCR instrument capable of monitoring fluorescence during a thermal gradient.
e Procedure:

o Mix the BMPR2 protein with the fluorescent dye in a suitable buffer.

o Add either CDD-1115 (at a concentration such as 50 uM) or a vehicle control (DMSO) to
the protein-dye mixture.

o Place the samples in a real-time PCR plate.
o Apply a thermal gradient, gradually increasing the temperature.
o Monitor the fluorescence intensity at each temperature increment.

o The Tm is the temperature at which the fluorescence signal is at its midpoint in the
transition phase.

o The change in melting temperature (ATm) is calculated by subtracting the Tm of the
protein with the vehicle control from the Tm of the protein with CDD-1115.

BRE-Luciferase Reporter Assay

This cell-based assay assesses the ability of CDD-1115 to inhibit the BMP signaling pathway
downstream of the receptor.

e Principle: A reporter cell line is engineered to express luciferase under the control of a BMP-
responsive element (BRE). Activation of the BMP pathway leads to luciferase expression,
which can be quantified by measuring light emission.

e Materials:
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o HEK293T cells stably expressing a BRE-luciferase reporter construct (293T-BRE-Luc).
o BMP ligand (e.g., BMP2).

o CDD-1115.

o Cell culture reagents.

o Luciferase assay substrate.

o Luminometer.

e Procedure:
o Seed the 293T-BRE-Luc cells in a multi-well plate.
o Pre-treat the cells with various concentrations of CDD-1115 for a specified duration.

o Stimulate the cells with a BMP ligand (e.g., 5 ng/mL BMP2) for a defined period (e.g., 6
hours).

o Lyse the cells and add the luciferase assay substrate.
o Measure the luminescence using a luminometer.

o Calculate the percentage of inhibition of BMP-induced luciferase activity at each CDD-
1115 concentration and determine the IC50 value.

KINOMEscan Assay

To determine the selectivity of CDD-1115, a KINOMEscan assay was performed by Eurofins.

e Principle: This is a competition-based binding assay. An immobilized active-site directed
ligand is used to capture the kinase of interest. The test compound (CDD-1115) is added to
compete for binding to the kinase. The amount of kinase bound to the immobilized ligand is
quantified, typically using qPCR for a DNA tag conjugated to the kinase. A lower amount of
bound kinase in the presence of the test compound indicates that the compound is binding to
the kinase and preventing its interaction with the immobilized ligand.
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e Procedure (General):
o Alarge panel of human kinases (in this case, 403) are individually tested.

o Each kinase is incubated with the immobilized ligand and a single high concentration of
CDD-1115 (1 pM).

o The amount of kinase captured on the solid support is measured and compared to a
DMSO control.

o The results are expressed as the percentage of the control, with a lower percentage
indicating stronger binding of the inhibitor to the kinase.

Mandatory Visualizations

The following diagrams, generated using the DOT language, illustrate the BMPR2 signaling
pathway and a conceptual workflow for the characterization of CDD-1115.
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Caption: Canonical and non-canonical BMPR2 signaling pathways and the point of inhibition by
CDD-1115.
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Caption: Conceptual workflow for the preclinical characterization of the BMPR2 inhibitor CDD-
1115.

Conclusion and Future Directions
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CDD-1115 is a highly potent and selective inhibitor of BMPR2, demonstrating low nanomolar
efficacy in biochemical assays and clear target engagement. Its selectivity against a broad
panel of kinases underscores its value as a specific chemical probe for interrogating the
BMPR?2 signaling pathway. The available in vitro and cellular data provide a strong foundation
for its use in basic research to dissect the roles of BMPR2 in various biological processes.

However, a notable gap in the current understanding of CDD-1115 is the lack of publicly
available in vivo data. While it has been noted to have a poor half-life in mouse and human
liver microsomes, detailed pharmacokinetic and efficacy studies in animal models are crucial
for evaluating its therapeutic potential. Future work should focus on addressing this data gap to
fully understand the translational promise of targeting BMPR2 with inhibitors like CDD-1115.
Such studies would be invaluable for drug development professionals considering this pathway
for therapeutic intervention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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